Cas no 27038-48-8 (furo[2,3-b]pyridin-3-one)

• Product Name: furo[2,3-b]pyridin-3-one
• CAS No: 27038-48-8
• MF: C₇H₅NO₂
• MW: 135.120101690292
• MDL: MFCD13190276
• CID: 1026499
• PubChem ID: 12514046
• Update Time: 2025-07-02

furo[2,3-b]pyridin-3-one Chemical and Physical Properties

Names and Identifiers

• Furo[2,3-b]pyridin-3(2H)-one
• FURO[2,3-B]PYRIDIN-3(2H)-ONE HYDROCHLORIDE
• 3-Oxo-6-phenylmorpholin
• 3-oxo-7-aza-2,3-dihydrobenzofuran
• 6-Phenyl-3-morpholinon
• 6-Phenyl-morpholin-3-one
• Aza-7-cumaronon-3
• furo[2,3-b]pyridin-3-ol
• furo[2,3-b]pyridin-3-one
• furo[2,3-b]pyridine-3(2H)-one
• furo<2,3-b>pyridin-3(2H)-one
• 27038-48-8
• ZJPIJNDXTHFFMU-UHFFFAOYSA-N
• CBA03848
• EN300-109677
• DTXSID50500984
• CS-0308150
• DB-023636
• A22184
• AB70107
• SCHEMBL3294825
• O11821
• MFCD13190276
• 2H,3H-FURO[2,3-B]PYRIDIN-3-ONE
• AKOS016005825
• AS-50300

• MDL： MFCD13190276
• Inchi： 1S/C7H5NO2/c9-6-4-10-7-5(6)2-1-3-8-7/h1-3H,4H2
• InChI Key： ZJPIJNDXTHFFMU-UHFFFAOYSA-N
• SMILES： O1C2=C(C=CC=N2)C(C1)=O

Computed Properties

• Exact Mass: 135.03200
• Monoisotopic Mass: 135.032028402g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 158
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 39.2Ų

Experimental Properties

• PSA: 39.19000
• LogP: 0.65670

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on furo[2,3-b]pyridin-3-one

Comprehensive Analysis of Furo[2,3-b]pyridin-3-one (CAS No. 27038-48-8): Properties, Applications, and Research Insights

Furo[2,3-b]pyridin-3-one (CAS No. 27038-48-8) is a heterocyclic organic compound that has garnered significant attention in pharmaceutical and material science research due to its unique structural framework. The compound belongs to the furopyridine family, characterized by a fused furan and pyridine ring system. Its molecular formula, C₇H₅NO₂, reflects a balance of aromaticity and reactivity, making it a versatile intermediate in synthetic chemistry. Researchers are increasingly exploring its potential in drug discovery, particularly for targeting kinase inhibitors and neurodegenerative disease pathways, aligning with current trends in precision medicine.

The growing interest in furo[2,3-b]pyridin-3-one is evident from its frequent appearance in patent literature and academic journals. A 2023 study highlighted its role as a precursor for bioactive molecules with anti-inflammatory properties, addressing the global demand for novel therapeutic agents. Its low molecular weight and high bioavailability further enhance its appeal for drug formulation. Additionally, the compound’s photophysical properties have sparked investigations into its use in organic electronics, such as OLEDs and sensors, tapping into the booming green technology market.

From a synthetic perspective, CAS 27038-48-8 serves as a key building block for scaffold diversification. Recent advancements in catalytic cyclization methods have improved its production efficiency, reducing costs and environmental impact—a critical factor given the emphasis on sustainable chemistry. Analytical techniques like HPLC and NMR are routinely employed to verify its purity, ensuring compliance with Good Manufacturing Practices (GMP) for pharmaceutical applications.

Beyond pharmaceuticals, furo[2,3-b]pyridin-3-one derivatives are being studied for agrochemical applications, particularly as eco-friendly pesticide alternatives. This aligns with the United Nations’ Sustainable Development Goals (SDGs) to reduce chemical pollution. The compound’s structure-activity relationship (SAR) is also a hot topic in computational chemistry, where AI-driven molecular modeling accelerates the design of optimized derivatives.

In conclusion, furo[2,3-b]pyridin-3-one (CAS No. 27038-48-8) represents a multifaceted compound with expanding applications across industries. Its integration into cutting-edge research underscores its relevance in addressing contemporary challenges in health, sustainability, and technology. As innovation continues, this compound is poised to play a pivotal role in shaping future scientific breakthroughs.